Cas no 72955-42-1 (Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester)

• Product Name: Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester
• CAS No: 72955-42-1
• MF: C₁₉H₂₆O₅
• MW: 334.406746387482
• CID: 571988
• PubChem ID: 3018385
• Update Time: 2025-04-19

Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[(4-methoxyphenyl)methylene]-, 1,3-bis(2-methylpropyl) ester
• bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate
• diisobutyl (4-methoxybenzylidene)malonate
• bis(2-methylpropyl) [(4-methoxyphenyl)methylidene]propanedioate
• EINECS 277-124-9
• DTXSID40993725
• NS00060067
• 72955-42-1
• Diisobutyl(4-methoxybenzylidene)malonate

• Inchi： 1S/C19H26O5/c1-13(2)11-23-18(20)17(19(21)24-12-14(3)4)10-15-6-8-16(22-5)9-7-15/h6-10,13-14H,11-12H2,1-5H3
• InChI Key： AAUIXMHRSOGWSE-UHFFFAOYSA-N
• SMILES： O(C(/C(=C\C1C=CC(=CC=1)OC)/C(=O)OCC(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 334.17808
• Monoisotopic Mass: 334.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 412.4°C at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.516
• PSA: 61.83